2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione

• IUPAC Name: 2,2-dioxo-2λ6-thia-3-azabicyclo[3.2.0]heptan-4-one
• InChI: InChI=1S/C5H7NO3S/c7-5-3-1-2-4(3)10(8,9)6-5/h3-4H,1-2H2,(H,6,7)
• InChI Key: VJXHOWIHFKURNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C1C(=O)NS2(=O)=O
• Molecular Formula: C5H7NO3S
• Molecular Weight: 161.18 g/mol

Description

2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione, also known as Thiazolidinedione, is a heterocyclic organic compound that is widely used in scientific research. It is a synthetic compound that has been shown to possess a variety of biochemical and physiological effects, making it an attractive candidate for many different types of experiments. In

Mechanism of Action

2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione binds to PPARγ and induces a conformational change that allows for the recruitment of co-activators. This leads to the activation of target genes involved in glucose and lipid metabolism. 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione also inhibits the activity of inflammatory cytokines and reduces oxidative stress, which may contribute to its beneficial effects on metabolic disorders.
Biochemical and Physiological Effects:
2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease insulin resistance in patients with type 2 diabetes. It also has beneficial effects on lipid metabolism, reducing triglyceride levels and increasing high-density lipoprotein (HDL) cholesterol. 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has been investigated for its potential use in the treatment of other metabolic disorders such as obesity, dyslipidemia, and non-alcoholic fatty liver disease.

Advantages and Limitations for Lab Experiments

2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione is a widely used compound in scientific research due to its ability to activate PPARγ and its beneficial effects on metabolic disorders. However, there are some limitations to its use in lab experiments. 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has a short half-life and is rapidly metabolized in the liver, which may limit its effectiveness in vivo. It is also known to cause weight gain and fluid retention, which may confound the results of experiments.

Future Directions

There are many potential future directions for research on 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione. One area of interest is the development of more potent and selective PPARγ agonists that have fewer side effects than 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione. Another area of interest is the investigation of 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione's potential use in the treatment of other diseases such as cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione and its effects on glucose and lipid metabolism.
Conclusion:
In conclusion, 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione is a synthetic compound that has been extensively studied in scientific research due to its ability to activate PPARγ and its beneficial effects on metabolic disorders. The synthesis of 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione involves the condensation of a thioamide with an alpha, beta-unsaturated ketone. 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease insulin resistance in patients with type 2 diabetes. It also has beneficial effects on lipid metabolism, reducing triglyceride levels and increasing HDL cholesterol. 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has limitations in lab experiments due to its short half-life and side effects, but there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione involves the condensation of a thioamide with an alpha, beta-unsaturated ketone. This reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The resulting product is a yellow crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has been extensively studied in the scientific community due to its ability to activate peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism. 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trionedione has been shown to improve insulin sensitivity and reduce blood glucose levels in patients with type 2 diabetes. It has also been investigated for its potential use in the treatment of other metabolic disorders such as obesity, dyslipidemia, and non-alcoholic fatty liver disease.